Cas no 41227-52-5 (Phenol,2-isooctyl-4,6-dinitro- (9CI))

• Product Name: Phenol,2-isooctyl-4,6-dinitro- (9CI)
• CAS No: 41227-52-5
• MF: C₁₄H₂₀N₂O₅
• MW: 296.319004058838
• CID: 330326
• PubChem ID: 6451697
• Update Time: 2025-04-19

Phenol,2-isooctyl-4,6-dinitro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol,2-isooctyl-4,6-dinitro- (9CI)
• 2-(6-methylheptyl)-4,6-dinitrophenol
• 2-isooctyl-4,6-dinitrophenol
• EINECS 255-270-4
• NS00030944
• 41227-52-5
• SCHEMBL17965860
• DTXSID60194156

• Inchi： 1S/C14H20N2O5/c1-10(2)6-4-3-5-7-11-8-12(15(18)19)9-13(14(11)17)16(20)21/h8-10,17H,3-7H2,1-2H3
• InChI Key： VZPYZYHXSMGBJT-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1CCCCCC(C)C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 296.13722174g/mol
• Monoisotopic Mass: 296.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 112Ų